Cas no 87064-18-4 ((-)-ALLOISOLONGIFOLENE)

(-)-ALLOISOLONGIFOLENE structure
(-)-ALLOISOLONGIFOLENE structure
Product Name:(-)-ALLOISOLONGIFOLENE
CAS No:87064-18-4
MF:C15H24
MW:204.351064682007
CID:1860043
PubChem ID:1268122
Update Time:2025-04-21

(-)-ALLOISOLONGIFOLENE Chemical and Physical Properties

Names and Identifiers

    • (-)-ALLOISOLONGIFOLENE
    • MTBNHGFRLZSOTC-AJNGGQMLSA-N
    • DTXSID60746770
    • 87064-18-4
    • (1S,2S,6R,8S)-2,8-dimethyl-6-prop-1-en-2-yltricyclo[4.4.0.02,8]decane
    • (4R,7aS)-1,7a-Dimethyl-4-(prop-1-en-2-yl)octahydro-1H-1,4-methanoindene
    • Alloisolongifolene
    • Inchi: 1S/C15H24/c1-11(2)15-8-5-7-14(4)12(15)6-9-13(14,3)10-15/h12H,1,5-10H2,2-4H3
    • InChI Key: MTBNHGFRLZSOTC-UHFFFAOYSA-N
    • SMILES: CC(C12CCCC3(C(CCC31)(C)C2)C)=C

Computed Properties

  • Exact Mass: 204.188
  • Monoisotopic Mass: 204.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 5.9

Experimental Properties

  • Density: 0.934 g/mL at 20 °C(lit.)
  • Boiling Point: 261-263 °C(lit.)
  • Flash Point: 62 °C
  • Refractive Index: n20/D 1.503
  • LogP: 4.55910

(-)-ALLOISOLONGIFOLENE Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:8-10-23
  • Storage Condition:2-8°C
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